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Compound of Interest

Compound Name: Dicyclohexyl peroxydicarbonate

Cat. No.: B073708

Application Notes and Protocols for
Dicyclohexyl Peroxydicarbonate

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of Dicyclohexyl
peroxydicarbonate in a laboratory setting. Adherence to these protocols is critical to mitigate
the risks associated with this energetic and thermally sensitive material.

Hazard Summary

Dicyclohexyl peroxydicarbonate is a solid organic peroxide that poses significant hazards. It
is highly unstable and can decompose violently or explosively when subjected to heat, shock,
or friction.[1][2] It is also a strong oxidizing agent and can cause skin and serious eye irritation.

[1]
Primary Hazards:

» Explosive: Decomposes violently at temperatures between 0-10°C, and this can be
accelerated by contaminants.[1][2][3]

o Fire Hazard: Heating may cause a fire.[1]

» Strong Oxidizing Agent: May ignite combustible materials.[2]
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o Health Hazards: Causes skin and serious eye irritation.[1] Ingestion or contact may cause
severe injury or burns.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Dicyclohexyl peroxydicarbonate is
provided in the table below.

Property Value Source
Molecular Formula C14H2206 [1]
Molecular Weight 286.32 g/mol [1]
Appearance White solid powder [3]
Melting Point 44-46°C [3]
Decomposition Temperature 42°C [3]

Insoluble in water; soluble in
N ketones, esters, aromatic
Solubility ] [31[4]
solvents, and chlorinated

hydrocarbons.

Storage and Handling Procedures

Due to its thermal instability, strict temperature control is paramount during the storage and
handling of Dicyclohexyl peroxydicarbonate.

Storage Protocols
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Parameter Guideline Source

Storage Temperature 2-8°C (Refrigerated)

Control Temperature +10°C [5]

Emergency Temperature +15°C [5]
Store in a tightly closed,

Storage Conditions original container in a dry, cool, [6]
and well-ventilated area.
Keep away from heat, sparks,
open flames, and combustible

, , materials. Avoid contact with

Incompatible Materials o [21[61[7]
strong oxidizing agents,
reducing agents, acids, bases,
amines, and metals.
Store separately from other

Segregation chemicals, especially [8]
incompatible materials.

Handling Protocols
Personal Protective Equipment (PPE):
Equipment Specification Source

Eye Protection

Tightly fitting safety goggles
with side-shields.

[6]

Hand Protection

Chemical-resistant gloves

(inspect before use).

[6]

Skin Protection

Fire/flame resistant and

impervious clothing.

[6]

Respiratory Protection

Use in a well-ventilated area. If
dust formation is likely, use a
respirator.

[6]
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General Handling:

« Handle in a well-ventilated place.[6]

Use non-sparking tools.[6]

Prevent fire caused by electrostatic discharge.[6]

Avoid formation of dust and aerosols.[6]

Never return unused material to the original container.[7]

Weigh out in a designated area, not in the storage room.[7]

Experimental Workflows
Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Dicyclohexyl
peroxydicarbonate from receipt to disposal.
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Storage Handiing & Use Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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